Cas no 2680819-68-3 (2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid)

• Product Name: 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid
• CAS No: 2680819-68-3
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5635413
• PubChem ID: 165906908
• Update Time: 2025-05-18

2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid
• 2680819-68-3
• EN300-28283166
• 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid

• Inchi： 1S/C12H15NO4S/c1-5-4-8-9(12(15)16)11(13-7(3)14)18-10(8)6(2)17-5/h5-6H,4H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： KLUAXWYQSZYQOZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1C(C)OC(C)C2)NC(C)=O

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid

Research Briefing on 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid (CAS: 2680819-68-3)

In recent years, the compound 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid (CAS: 2680819-68-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thienopyran scaffold, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing body of research underscores its importance as a versatile pharmacophore for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and biological evaluation of this compound. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study highlighted the compound's ability to modulate key signaling pathways, particularly those involved in inflammation and cell proliferation. Notably, the compound exhibited selective inhibition of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs, with minimal effects on COX-1, suggesting a favorable safety profile.

Further research has explored the structural-activity relationship (SAR) of 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that modifications at the acetamido and carboxylic acid functional groups significantly influenced the compound's potency and selectivity. For instance, esterification of the carboxylic acid moiety led to improved cell permeability, while maintaining its biological activity. These findings provide valuable insights for the design of next-generation derivatives with enhanced therapeutic properties.

In addition to its anti-inflammatory properties, recent preclinical studies have revealed the compound's potential as an antimicrobial agent. A 2023 publication in Antimicrobial Agents and Chemotherapy demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target distinct from conventional antibiotics, thereby reducing the likelihood of resistance development. These results position the compound as a promising candidate for addressing the global challenge of antibiotic resistance.

Ongoing research is also investigating the anticancer potential of 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid. Preliminary data from in vitro and in vivo models suggest that the compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. A 2024 study in Cancer Research highlighted its ability to inhibit tumor growth in xenograft models, with minimal toxicity to normal cells. These findings warrant further exploration in clinical settings to evaluate its efficacy and safety in human patients.

In conclusion, 2-acetamido-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid (CAS: 2680819-68-3) represents a multifaceted compound with significant therapeutic potential. Its diverse biological activities, coupled with its modifiable chemical structure, make it a valuable asset in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies. The continued investigation of this compound is expected to yield novel treatments for a variety of diseases, addressing unmet medical needs in the field of chemical biology and medicine.